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A comprehensive review of the performance and toxicological profiles of once-common

arsenical insecticides and herbicides, with a comparative look at the alternatives that ultimately

replaced them. This guide synthesizes historical experimental data to provide researchers,

scientists, and drug development professionals with a detailed and objective comparison.

The late 19th and early 20th centuries marked the zenith of arsenical pesticide use in

agriculture. These compounds, heralded for their efficacy, were instrumental in combating a

host of devastating pests. However, their high toxicity and environmental persistence

eventually led to their decline and replacement by synthetic organic pesticides. This guide

provides a comparative analysis of the most prominent historical arsenical pesticides,

presenting available quantitative data on their performance and toxicity, alongside detailed

experimental protocols from the era.

A Tale of Two Arsenicals: The Inorganics and
Organics
Arsenical pesticides can be broadly categorized into two main groups: inorganic and organic

compounds. The inorganic arsenicals were the first to be widely used and were typically more

acutely toxic. Organic arsenicals, developed later, offered reduced mammalian toxicity and, in

some cases, systemic action in plants.
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Paris Green (Copper Acetoarsenite): One of the first widely used insecticides, introduced in

the 1860s to combat the Colorado potato beetle.[1] It was also used as a larvicide to control

mosquitoes.[2]

London Purple (Calcium Arsenite and other arsenical compounds): A by-product of the dye

industry, it was introduced as a cheaper alternative to Paris Green.

Lead Arsenate (Lead Hydrogen Arsenate): Became the most extensively used arsenical

insecticide due to its effectiveness against a wide range of chewing insects, particularly the

codling moth in apple orchards, and its lower phytotoxicity compared to Paris Green.[2][3]

Calcium Arsenate: Gained prominence in the 1920s for the control of the cotton boll weevil.

[4][5] It was less expensive than lead arsenate but could be more injurious to plants.[4]

Sodium Arsenite: Primarily used as a non-selective herbicide for weed control on an

industrial scale, such as along railway lines, and as a contact herbicide in various agricultural

settings.[6][7][8]

Organic Arsenical Pesticides:

Cacodylic Acid (Dimethylarsinic Acid) and its salts (e.g., Sodium Cacodylate): Used

extensively as herbicides, particularly as a component of "Agent Blue" for defoliation.

Monosodium Methanearsonate (MSMA): A post-emergent herbicide effective against grassy

weeds like johnsongrass.[9][10][11][12]

Performance and Efficacy: A Quantitative
Comparison
The efficacy of these pesticides was documented in numerous agricultural experiment station

bulletins and early scientific journals. The following tables summarize the available quantitative

data on their performance.
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Arsenical
Insecticide

Target Pest
Application
Rate

Efficacy Source

Lead Arsenate

Codling Moth

(Cydia

pomonella)

2 to 4 lbs per 100

gallons of water

Highly effective

in controlling

larval entry into

fruit.

[3]

Calcium

Arsenate

Boll Weevil

(Anthonomus

grandis)

6 to 7 lbs per

acre per

application

Maintained

infestation below

20% for

extended

periods.

[13]

Paris Green

Colorado Potato

Beetle

(Leptinotarsa

decemlineata)

Dusting with flour

mixture

Effective in killing

larvae.
[1]

Arsenical
Herbicide

Target Weed
Application
Rate

Efficacy Source

Sodium Arsenite
General Weeds

(non-selective)

1% solution

(active arsenic

trioxide

equivalent)

Complete top-kill

of vegetation.
[7][8]

MSMA

Johnsongrass

(Sorghum

halepense)

1.5 lb a.i./acre >80% control. [9]

MSMA

Johnsongrass

(Sorghum

halepense)

3.3 - 4.125 lb

a.i./acre
35-36% control. [9]

The Double-Edged Sword: Toxicity of Arsenical
Pesticides
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The primary drawback of arsenical pesticides was their high toxicity to a broad range of

organisms, including humans and other non-target species. The arsenites were generally more

acutely toxic than the arsenates.[14]

Compound Organism LD50 (mg/kg) Source

Arsenic Trioxide
Human (estimated

fatal dose)
~1.4 mg/kg [15]

Sodium Arsenite

(Trivalent)
Rat (intraperitoneal) 4.5 mg/kg [15]

Sodium Arsenate

(Pentavalent)
Rat (intraperitoneal) 18 mg/kg [15]

Organic Arsenicals

(Pentavalent)
-

Generally less acutely

toxic than inorganic

arsenicals.

[16]

The Rise of Alternatives: A Shift in Pest Control
The toxicity and environmental persistence of arsenical pesticides spurred the search for safer

and more effective alternatives. The mid-20th century saw the introduction of synthetic organic

insecticides and new classes of herbicides that would eventually replace their arsenical

predecessors.

Alternatives to Arsenical Insecticides:

DDT (Dichlorodiphenyltrichloroethane): Introduced in the 1940s, DDT proved to be a highly

effective and persistent insecticide, replacing lead arsenate for the control of many pests,

including the codling moth.[3]

Rotenone: A botanical insecticide derived from the roots of certain plants, used as a contact

and stomach poison.

Pyrethrum: Another botanical insecticide extracted from chrysanthemum flowers, known for

its rapid knockdown of insects.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.aaem.pl/pdf-74715-12551?filename=12551.pdf
https://www.ncbi.nlm.nih.gov/books/NBK231025/
https://www.ncbi.nlm.nih.gov/books/NBK231025/
https://www.ncbi.nlm.nih.gov/books/NBK231025/
https://academic.oup.com/toxsci/article/123/2/305/1685876
https://www.aapse.org/wp-content/uploads/1-195-1-PB.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Petroleum Oils: Used as dormant sprays to control overwintering pests.

Alternatives to Arsenical Herbicides:

2,4-D (2,4-Dichlorophenoxyacetic acid): A selective herbicide for broadleaf weeds,

introduced in the 1940s.

Dinitrophenols (e.g., DNOC): Used as non-selective contact herbicides.

Petroleum Oils: Also used as contact herbicides.

Experimental Protocols: A Glimpse into Historical
Pesticide Trials
Replicating the exact experimental conditions of early 20th-century pesticide trials is

challenging due to variations in reporting standards. However, a general methodology can be

reconstructed from historical documents.

Typical Insecticide Field Trial Protocol (early 20th century):

Plot Design: Orchards or fields were divided into treatment plots and untreated control plots.

The size of the plots and the number of replicates varied.

Application: Pesticides were applied using the equipment of the era, which ranged from

hand-pumped sprayers to early engine-powered sprayers. For dusts like calcium arsenate,

application was often done by dusting from bags, sometimes from horseback or mule.

Data Collection: Efficacy was typically measured by counting the number of infested fruits or

plants, or by visually assessing the level of insect damage. For the boll weevil, infestation

was determined by examining a set number of cotton squares (the floral buds) for punctures.

[13]

Toxicity Assessment: Phytotoxicity was a major concern and was usually assessed by visual

inspection for leaf burn or other damage to the crops.

Typical Herbicide Field Trial Protocol (early 20th century):
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Plot Design: Similar to insecticide trials, areas with target weed populations were divided into

treated and untreated plots.

Application: Herbicides were applied as sprays at specified concentrations or rates per unit

area.

Data Collection: Efficacy was determined by visually rating the percentage of weed control

(top-kill or overall reduction in weed density) compared to the untreated control plots.

Visualizing the Connections: Workflows and
Relationships
To better understand the context and progression of arsenical pesticide usage, the following

diagrams illustrate key relationships and workflows.

Arsenical Pesticides

AlternativesParis Green Lead Arsenate
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Phytotoxicity

London Purple

DDT
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Organic Arsenicals

Replaced by
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Caption: Evolution of insecticides and herbicides.
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Caption: Generalized historical pesticide trial workflow.

Conclusion
The era of arsenical pesticides represents a critical chapter in the history of agriculture and

pest management. While their effectiveness in controlling devastating pests is undeniable, their

legacy is also one of significant environmental contamination and health concerns. This

comparative analysis, based on available historical data, highlights the trade-offs inherent in

pesticide use and underscores the scientific advancements that have led to the development of

more selective and less hazardous alternatives. For modern researchers, this historical

perspective offers valuable insights into the long-term consequences of pesticide use and the

importance of rigorous, comparative toxicological and efficacy testing in the development of

new pest control strategies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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